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An In-Depth Technical Guide to the Health and Safety of 2-(Bromomethyl)benzoic Acid

Introduction
2-(Bromomethyl)benzoic acid (CAS No: 7115-89-1) is a bifunctional aromatic compound

featuring both a carboxylic acid and a reactive bromomethyl group.[1] This unique structure

makes it a valuable intermediate in organic synthesis, particularly in the development of

pharmaceuticals, agrochemicals, and novel materials.[2] Its utility in research, however, is

matched by its significant hazardous properties. The primary danger associated with this

compound is its severe corrosivity, capable of causing extensive damage to skin, eyes, and

mucous membranes.[3][4]

This guide provides an in-depth analysis of the health and safety profile of 2-
(Bromomethyl)benzoic acid. It is designed for researchers, chemists, and drug development

professionals who handle this substance. The focus is not merely on listing hazards but on

understanding the causality behind them, enabling the implementation of robust, self-validating

safety protocols grounded in established chemical principles.

Core Hazard Identification and Classification
2-(Bromomethyl)benzoic acid is classified as a highly hazardous substance. Its danger stems

from its ability to act as both a strong irritant and a corrosive agent. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides a clear summary of its

primary threats.
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GHS Classification Summary
The following table summarizes the GHS classification for 2-(Bromomethyl)benzoic acid,

which is consistently reported across multiple safety data sheets.

Parameter Classification Reference

GHS Pictogram Corrosion (GHS05) [1][3]

Signal Word Danger [1][3][5][6]

Hazard Class
Skin Corrosion / Irritation

(Category 1B)
[3][4]

Hazard Statements

H314: Causes severe skin

burns and eye damage.H318:

Causes serious eye damage.

[1][3][5][6]

Mechanistic Insight into Corrosivity
The severe corrosive nature of 2-(Bromomethyl)benzoic acid is not arbitrary; it is a direct

consequence of its molecular structure. The bromomethyl group (-CH₂Br) is a potent

lachrymator and an effective alkylating agent. Upon contact with moisture, such as that present

on skin, in the eyes, or in the respiratory tract, the compound can hydrolyze to release

hydrobromic acid (HBr), a strong, corrosive acid. This, combined with the inherent acidity of the

carboxylic acid group, leads to rapid and severe chemical burns. Understanding this

mechanism underscores the critical importance of preventing all direct contact.

2-(Bromomethyl)benzoic acid

Primary Hazards

C₈H₇BrO₂

H314: Causes severe skin burnsGHS Classification

H318: Causes serious eye damage

GHS Classification
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Caption: GHS Hazard Profile for 2-(Bromomethyl)benzoic acid.

Exposure Controls and Personal Protection
Given the severe hazards, a multi-layered approach to exposure control is mandatory. This

follows the hierarchy of controls, prioritizing engineering solutions before relying on personal

protective equipment (PPE).

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the hazard. For a corrosive

solid like 2-(Bromomethyl)benzoic acid, the following are non-negotiable:

Chemical Fume Hood: All handling of the solid compound and its solutions must be

performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[4]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.

Emergency Stations: An eyewash station and a safety shower must be located in immediate

proximity to the handling area.[4] Their functionality must be tested regularly.

Personal Protective Equipment (PPE): The Essential
Barrier
PPE is the last line of defense and must be selected to withstand a corrosive chemical.
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Protection Area Required Equipment Rationale and Standards

Eye and Face

Chemical safety goggles

conforming to EU Standard

EN166 or OSHA 29 CFR

1910.133. A full-face shield is

required when there is a

splash hazard.

Protects against dust particles

and splashes that can cause

irreversible eye damage.[4][7]

[8]

Skin and Body

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron. Full-length pants and

closed-toe shoes are

mandatory.

Prevents contact with skin,

which would result in severe

chemical burns. Gloves must

be inspected before use and

disposed of after handling.[4]

[7][8]

Respiratory

A NIOSH/MSHA or EU

Standard EN 149 approved

respirator is required if dust

generation is unavoidable or if

working outside a fume hood

(not recommended).

Protects the respiratory tract

from irritation and corrosive

damage.[4]

Standard Operating Procedures: Handling and
Storage
Strict adherence to established protocols is critical for safety. These procedures should be

incorporated into the laboratory's chemical hygiene plan.

Protocol for Safe Handling
Preparation: Before handling, ensure the chemical fume hood is operational and the sash is

at the appropriate height. Clear the workspace of all unnecessary items. Confirm the

locations of the eyewash station, safety shower, and spill kit.

Donning PPE: Wear all required PPE as specified in Section 2.2.
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Weighing and Transfer: Conduct all weighing and transfers of the solid powder within the

fume hood. Use a spatula to handle the material and avoid creating dust.[8] If transferring to

a reaction vessel, do so slowly and carefully.

Dissolution: When preparing solutions, add the solid 2-(Bromomethyl)benzoic acid to the

solvent slowly. Be aware of potential exothermic reactions.

Post-Handling: Tightly seal the container immediately after use.

Decontamination: Clean any contaminated surfaces thoroughly. Dispose of contaminated

gloves and any disposable labware as hazardous waste.

Hygiene: Wash hands and arms thoroughly with soap and water after removing gloves and

exiting the work area.[3][9]

Protocol for Safe Storage
Location: Store in a designated "Corrosives" or "Acids" cabinet.[4] The storage area should

be cool, dry, and well-ventilated.[4][10]

Temperature: Several suppliers recommend refrigerated storage (2-8°C) under an inert

atmosphere (e.g., argon or nitrogen).[1][2][6] This is best practice to minimize degradation

and maintain compound integrity.

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[4][9]

Security: The substance should be stored locked up to restrict access to authorized

personnel only.[3][4][10]

Incompatibilities: Segregate from incompatible materials, especially strong bases, oxidizing

agents, and metals, to prevent violent reactions.[4][11]

Emergency and First-Aid Response
In the event of an exposure, immediate and correct action is vital to mitigate injury. All

personnel working with this compound must be trained on these procedures.
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First-Aid Measures by Exposure Route
Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open to ensure complete irrigation.[4][9]

Remove contact lenses if present and easy to do.[5][9]

Seek immediate medical attention. Call emergency services without delay.[4]

Skin Contact:

Immediately remove all contaminated clothing, shoes, and jewelry while under a safety

shower.[4][5]

Wash the affected area with soap and plenty of water for at least 15 minutes.[4][5][9]

Seek immediate medical attention.[4]

Inhalation:

Move the victim to fresh air immediately.[4][5]

If breathing is difficult, provide oxygen. If the victim is not breathing, trained personnel

should begin artificial respiration. Do not use mouth-to-mouth resuscitation.[4][5]

Seek immediate medical attention.[4]

Ingestion:

Do NOT induce vomiting.[4] This is critical, as vomiting will re-expose the esophagus to

the corrosive chemical, causing further damage.[11]

Rinse the mouth thoroughly with water.[4][5]

If the person is conscious and able to swallow, have them drink one or two glasses of

water to dilute the substance.
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Never give anything by mouth to an unconscious person.[4][5]

Seek immediate medical attention. Call a Poison Control Center or emergency services

immediately.[4][5]

Exposure Occurs
(Skin or Eyes)

IMMEDIATELY begin flushing
affected area with water

Remove all
contaminated clothing

Continue flushing for
at least 15 minutes

Call for IMMEDIATE
medical attention

Provide Safety Data Sheet
(SDS) to responders

Click to download full resolution via product page

Caption: Emergency response workflow for skin or eye exposure.

Toxicological Profile and Disposal
Toxicological Data
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The toxicological properties of 2-(Bromomethyl)benzoic acid have not been fully investigated.

[4][11] There is no specific LD50 or LC50 data available in the reviewed literature. The primary

toxic effect is understood through its classification as a corrosive substance. Ingestion is

particularly dangerous as it can cause severe swelling, damage to delicate tissues, and

potential perforation of the stomach or esophagus.[11]

Disposal Considerations
2-(Bromomethyl)benzoic acid and any materials contaminated with it must be treated as

hazardous waste.

Waste Disposal: Do not dispose of down the drain or in general waste.[4]

Regulatory Compliance: Disposal must be carried out by a licensed waste disposal company

in strict accordance with all local, regional, and national regulations.[11]

Containers: Empty containers should be triple-rinsed (with an appropriate solvent) and

disposed of as hazardous waste, as they will retain chemical residue.

Conclusion
2-(Bromomethyl)benzoic acid is a powerful synthetic tool whose utility is coupled with

significant, non-trivial hazards. Its severe corrosivity demands the utmost respect and

adherence to stringent safety protocols. By understanding the chemical basis of its hazards

and implementing the engineering controls, personal protective equipment, and handling

procedures outlined in this guide, researchers can mitigate the risks and handle this compound

with a high degree of safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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